
An In-depth Technical Guide to Macamide B (N-
benzylhexadecanamide)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Macamide 2

Cat. No.: B15189974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Macamide B, also known as N-benzylhexadecanamide or Macamide 1, is a prominent member

of the macamide class of lipid compounds found in the hypocotyls of the Maca plant (Lepidium

meyenii).[1][2] Macamides are N-benzylalkanamides of long-chain fatty acids and are

considered to be among the primary bioactive constituents of Maca.[1] N-

benzylhexadecanamide, in particular, has garnered significant scientific interest due to its

potential therapeutic properties, including neuroprotective and anti-cancer activities.[3] This

technical guide provides a comprehensive overview of the chemical and physical properties of

Macamide B, its known biological activities and associated signaling pathways, and detailed

experimental protocols for its extraction, synthesis, and bioactivity assessment.

Chemical and Physical Properties
N-benzylhexadecanamide is a long-chain fatty acid amide.[3] Its chemical structure consists of

a hexadecanamide moiety N-substituted with a benzyl group. The quantitative chemical and

physical properties of Macamide B are summarized in Table 1.
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Property Value Reference

Chemical Formula C23H39NO [3]

Molecular Weight 345.57 g/mol [3]

CAS Number 74058-71-2 [3]

Appearance Crystalline solid [4]

Melting Point 94.5 - 96 °C [1][4]

Boiling Point 501.9 °C (Predicted) [1][4]

Density 0.919 ± 0.06 g/cm³ (Predicted) [4]

Solubility Soluble in Methanol

Storage Temperature -20°C [3]

Biological Properties and Signaling Pathways
Macamide B exhibits a range of biological activities, with its role as an inhibitor of Fatty Acid

Amide Hydrolase (FAAH) being a key mechanism of action.[1] FAAH is the primary enzyme

responsible for the degradation of endocannabinoids, such as anandamide. By inhibiting

FAAH, Macamide B can potentiate endocannabinoid signaling, which may contribute to its

observed neuroprotective effects.

Modulation of the PI3K/AKT Signaling Pathway
Recent studies have indicated that macamides can enhance myogenic differentiation through

the activation of the AKT/p38 signaling pathway. This pathway is crucial for cell survival,

growth, and proliferation. The proposed mechanism involves the activation of AKT, which in

turn can influence downstream targets to promote muscle cell development and attenuate

muscle atrophy.
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Caption: PI3K/AKT signaling pathway activated by Macamide B.

Involvement in the ATM Signaling Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15189974?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the context of cancer biology, Macamide B has been shown to suppress the progression of

lung cancer by potentially modulating the Ataxia-Telangiectasia Mutated (ATM) signaling

pathway.[1][4] This pathway is a critical regulator of the DNA damage response. Macamide B

treatment has been observed to increase the expression of key proteins in this pathway,

including ATM, RAD51, and p53, while decreasing the anti-apoptotic protein Bcl-2.[4] This

suggests that Macamide B may induce DNA damage in cancer cells, leading to apoptosis.
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Caption: ATM signaling pathway modulated by Macamide B in cancer cells.

Experimental Protocols
Extraction of N-benzylhexadecanamide from Lepidium
meyenii
This protocol is based on the method described by Esparza et al. (2015).

Materials:

Dried and ground Maca hypocotyls

Petroleum ether

Platform shaker

Filtration apparatus

Rotary evaporator

Procedure:

Weigh 100 g of dried, ground Maca hypocotyls.

Add 500 mL of petroleum ether to the ground plant material in a suitable flask.

Place the flask on a platform shaker and extract for 24 hours at 150 rpm at room

temperature.

Filter the extract to separate the solvent from the plant residue.

Concentrate the filtrate to dryness using a rotary evaporator under reduced pressure.

The resulting residue contains the lipophilic extract of Maca, including N-

benzylhexadecanamide. Further purification can be achieved using chromatographic

techniques such as HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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